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Compound Name: Solasurine

Cat. No.: B1584054

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solasurine, more commonly known as solasonine, is a steroidal glycoalkaloid found in various
Solanaceae family plants. It is a glycoside of the aglycone solasodine.[1] Solasonine and its
aglycone have garnered interest for their potential pharmacological activities. Understanding
the stability profile of solasurine is critical for the development of analytical methods,
formulation of drug products, and determination of appropriate storage conditions to ensure its
integrity and efficacy throughout its shelf life.

This document provides a comprehensive overview of solasurine's stability, recommended
storage conditions, and detailed protocols for conducting stability studies.

Physicochemical Properties

A summary of the key physicochemical properties of solasurine is presented in Table 1.

Table 1: Physicochemical Properties of Solasurine (Solasonine)
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Property Value Reference

(3B,220,25R)-Spirosol-5-en-3-
yl O-6-deoxy-a-L-

Chemical Name mannopyranosyl-(1 - 2)-O-[[3- PubChem CID: 119247
D-glucopyranosyl-(1 - 3)]-B-D-

galactopyranoside

Solasonine, a-Solasonine,

Synonyms Purapurine PubChem CID: 119247
Molecular Formula C45H73NO16 PubChem CID: 119247
Molecular Weight 884.06 g/mol [2]
Appearance White powder/crystalline solid [3]
Melting Point 284-285 °C (decomposes) [3]

Soluble in DMSO (45-100
mg/mL), hot ethanol, and hot
N dioxane. Slightly soluble in hot
Solubility ) ) ) [2][41[5]
water and diluted acetic acid.
Insoluble in chloroform and

ether.

Stability Profile and Degradation Pathway

The primary degradation pathway for solasurine involves the hydrolysis of its glycosidic
linkages, which leads to the stepwise removal of the sugar moieties and ultimately yields the
aglycone, solasodine. This hydrolysis is susceptible to acidic conditions. The stability of the
aglycone, solasodine, can also be compromised under strongly acidic conditions, leading to the
formation of solasodiene.

Below is a diagram illustrating the principal degradation pathway of solasurine.
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Solasurine (Solasonine)
C45H73N0O16

Hydrolysis
(Acid, Enzymes)

Intermediate Glycosides
(Loss of sugar units)

Hydrolysis
(Acid, Enzymes)

Solasodine
(Aglycone)
C27H43NO2

Strong Acid
(e.g., >1N HCI)

Solasodiene
(Degradation Product)

Stress Conditions

Photolytic
(ICH Q1B light exposure)

Thermal
(80°C, solid & solution)

Sample Preparatio Analysis

Oxidation
(3% H202, RT)

Prepare Solasurine Stock Solution
(e.g., 1 mg/mL in Methanol)

Sample at time points
(e.q., 0, 2, 8, 24h)

Analyze by Stability-Indicating
HPLC-UV/MS Method

Neutralize acid/base samples

Base Hydrolysis
(0.1 N NaOH, 60°C)

Acid Hydrolysis
(0.1 N HCl, 60°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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